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Compound of Interest

Compound Name:
2-Amino-5-bromo-3-

methylpyrazine

Cat. No.: B1288843 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for the handling of 2-Amino-5-bromo-3-methylpyrazine (CAS

No. 74290-65-6), a key building block in various synthetic applications.

Chemical Identity and Hazards:

Property Value

Chemical Name 2-Amino-5-bromo-3-methylpyrazine

CAS Number 74290-65-6

Molecular Formula C₅H₆BrN₃

Molecular Weight 188.03 g/mol

Appearance Solid

Hazard Statements

Irritant, may be harmful by ingestion and

inhalation. Material is irritating to mucous

membranes and upper respiratory tract.

Signal Word Warning

Source:[1]
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Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling 2-Amino-5-bromo-3-methylpyrazine.

Equipment Type Specification

Eye/Face Protection Protective safety goggles.

Hand Protection
Impervious boots and heavy rubber (or

otherwise impervious) gloves.

Skin and Body Protection A laboratory coat should be worn.

Respiratory Protection
Appropriate respirator should be worn. Use only

in a chemical fume hood.

Source:[1]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Use caution when handling.[1]

Exposure to any chemical should be limited.[1]

Do not breathe dust or vapor.[1]

Do not get in eyes, on skin, or on clothing.[1]

Ensure adequate ventilation during use.[1]

Use only in a chemical fume hood.[1]

Have a safety shower and eye wash available.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1288843?utm_src=pdf-body
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Keep container tightly closed.[1]

Store in a cool, dry, well-ventilated place.[1]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate exposure and environmental contamination.

Accidental Release Measures:

Wear an appropriate respirator, impervious boots, and heavy rubber (or otherwise

impervious) gloves.[1]

For solid spills, carefully sweep up the material to avoid generating dust.

Place the collected material into a designated, labeled hazardous waste container.

Disposal Protocol:

Waste Segregation: Designate a specific, clearly labeled hazardous waste container for 2-
Amino-5-bromo-3-methylpyrazine and any contaminated materials (e.g., gloves, weighing

paper). The container should be made of a compatible material and have a secure lid.

Container Sealing: Securely seal the hazardous waste container.

Storage of Waste: Store the sealed container in a designated, well-ventilated hazardous

waste accumulation area, away from incompatible materials.

Waste Collection: Arrange for the collection of the hazardous waste by a licensed

environmental waste management company. All disposal must be in accordance with local,

state, and federal regulations. Do not dispose of this chemical in the regular trash or down

the sanitary sewer.

Experimental Workflow: Handling and Disposal
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The following diagram outlines the standard operating procedure for the safe handling and

disposal of 2-Amino-5-bromo-3-methylpyrazine in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Impervious Gloves
- Lab Coat
- Respirator

Prepare Workspace
- Ensure fume hood is operational

- Have spill kit accessible

Weighing and Transfer
- Perform all manipulations within the fume hood

- Avoid generating dust

Reaction Setup
- Add reagent to reaction vessel

Decontaminate Glassware and Surfaces

Segregate Waste
- Place contaminated solid waste in designated hazardous waste container

Store for Disposal
- Seal container and move to waste accumulation area
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Click to download full resolution via product page

Caption: Workflow for handling 2-Amino-5-bromo-3-methylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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